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1. Compound Overview But-3-ynal (CAS Registry Number: 52844-23-2) is an organic compound with the
molecular formula C4H40O and a molecular weight of 68.0740 g/mol [1] [2]. Its structure features a terminal
alkyne and an aldehyde group, with the TUPAC name but-3-ynal and a SMILES representation of C#CCC=0
[2].

2. Quantitative Ion Energetics Data The primary gas phase ion energetics data available for But-3-ynal is
its ionization energy (IE), which is the energy required to remove an electron from the molecule, forming a

cation. The values, determined by different estimation (EST) methods, are summarized in the table below.

Table 1: Experimentally Determined Ionization Energies for But-3-ynal [1]

IE (eV) Method Reference
10.2 EST Takhistov and Ponomarev, 1994
9.85 EST Burgers, Holmes, et al., 1982

This ionization energy data is crucial for mass spectrometry-based analyses, as it influences how the

molecule ionizes and fragments in the gas phase under different experimental conditions.
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3. Experimental Protocol for Ionization Energy Measurement The following protocol outlines the

general methodology for determining ionization energies, as referenced in the NIST data.

e Method: Electron Impact / Mass Spectrometry [1]

¢ Principle: The molecule in the gas phase is bombarded with a beam of electrons of known energy.
The minimum electron energy required to produce a detectable parent cation signal corresponds to
the ionization energy.

¢ Procedure:

[e]

Sample Introduction: Introduce a pure sample of But-3-ynal into the mass spectrometer's
inlet system, ensuring it is vaporized into the gas phase.

lonization: Direct the vaporized sample into the ionization chamber, where it is subjected to a
controlled electron beam.

Energy Calibration: Calibrate the electron energy scale using a standard compound with a
known ionization energy.

Data Acquisition: Measure the intensity of the parent molecular ion (CaH4O%) as a function of
the electron energy.

Data Analysis: Determine the appearance energy of the parent ion, which is reported as the
vertical ionization energy. The variation in values (9.85 eV vs. 10.2 eV) can be attributed to
differences in experimental setup, calibration standards, or data interpretation methods
between research groups [1].

Experimental Workflow for Gas-Phase Analysis

The diagram below outlines a generalized workflow for conducting gas-phase ion energetics studies, from

sample handling to data interpretation.
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Diagram Title: Gas-Phase Ion Energetics Analysis Workflow

Research Implications and Applications

Understanding the ionization energy of a compound like But-3-ynal is fundamental in several research

dreas:
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e Mass Spectrometry Method Development: The IE value helps in predicting and optimizing
ionization efficiency in analytical methods, which is vital for detecting and quantifying this compound
in complex mixtures.

¢ Reactivity Studies: lonization energy is a key parameter in understanding the reactivity of molecules
in the gas phase, including their behavior in ion-ion or ion-molecule reactions [3].

¢ Reference Data: This data serves as a benchmark for computational chemists to validate theoretical
models and calculations of molecular orbital energies.

Data Gaps and Notes

The primary data gap is the lack of other ion energetics parameters, such as proton affinity or electron
affinity, for But-3-ynal. Furthermore, the search results did not yield detailed, step-by-step protocols for

specific experiments on this molecule beyond the general methodology described.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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